Cas no 2228934-63-0 (2-(1-ethynylcyclopropyl)phenol)

• Product Name: 2-(1-ethynylcyclopropyl)phenol
• CAS No: 2228934-63-0
• MF: C₁₁H₁₀O
• MW: 158.196503162384
• CID: 6320984
• PubChem ID: 165658546
• Update Time: 2025-10-31

2-(1-ethynylcyclopropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethynylcyclopropyl)phenol
• 2228934-63-0
• EN300-1805244

• Inchi： 1S/C11H10O/c1-2-11(7-8-11)9-5-3-4-6-10(9)12/h1,3-6,12H,7-8H2
• InChI Key： RHENUFMDHAGSMB-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1(C#C)CC1

Computed Properties

• Exact Mass: 158.073164938g/mol
• Monoisotopic Mass: 158.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(1-ethynylcyclopropyl)phenol

Introduction to 2-(1-ethynylcyclopropyl)phenol (CAS No. 2228934-63-0)

2-(1-ethynylcyclopropyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 2228934-63-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the phenol derivatives category, characterized by its unique structural motif featuring a cyclopropyl ring substituted with an ethynyl group, attached to a phenolic hydroxyl group. The combination of these structural elements imparts distinct chemical and biological properties, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-(1-ethynylcyclopropyl)phenol consists of a benzene ring (phenol core) linked to a cyclopropyl group via an ethynyl (acetylenic) bridge. This configuration introduces rigidity and electronic unsaturation into the molecule, which can influence its interactions with biological targets. The presence of the ethynyl group, in particular, offers opportunities for further functionalization through reactions such as cross-coupling, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, there has been growing interest in phenol derivatives due to their broad spectrum of biological activities. Phenols are known for their antioxidant, anti-inflammatory, and antimicrobial properties, and modifications to their structure can enhance or modify these effects. The cyclopropyl moiety in 2-(1-ethynylcyclopropyl)phenol adds an additional layer of complexity, potentially influencing both the metabolic stability and binding affinity of the compound towards biological receptors.

One of the most compelling aspects of 2-(1-ethynylcyclopropyl)phenol is its potential as a lead compound for drug discovery. The unique structural features suggest that it may interact with enzymes or receptors in ways that conventional phenols cannot. For instance, the ethynyl group can serve as a handle for further chemical modifications, allowing researchers to optimize pharmacokinetic and pharmacodynamic profiles. This flexibility has made it an attractive candidate for investigating novel therapeutic strategies.

Recent studies have begun to explore the pharmacological potential of 2-(1-ethynylcyclopropyl)phenol and its derivatives. Research indicates that compounds with similar structural motifs may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. The cyclopropyl ring, in particular, has been shown to enhance binding affinity in some cases due to its rigid three-membered structure, which can mimic natural substrates or transition states recognized by biological targets.

The synthesis of 2-(1-ethynylcyclopropyl)phenol involves multi-step organic transformations, typically starting from commercially available precursors such as phenol and cyclopropane derivatives. Key steps often include halogenation followed by palladium-catalyzed cross-coupling reactions to introduce the ethynyl group. The synthesis must be carefully optimized to ensure high yield and purity, as impurities can significantly affect biological activity.

In terms of biological evaluation, preliminary studies on 2-(1-ethynylcyclopropyl)phenol have shown promising results in vitro. The compound has demonstrated modest inhibitory activity against certain kinases and lipoxygenases, enzymes that play critical roles in inflammation and cell signaling pathways. These findings suggest that further optimization could lead to the development of potent inhibitors for therapeutic use.

The pharmacokinetic profile of 2-(1-ethynylcyclopropyl)phenol is also an area of active investigation. Due to its structural complexity, understanding how it is metabolized and eliminated by the body is crucial for assessing its potential as a drug candidate. Preliminary data suggest that the compound may exhibit moderate bioavailability but could be susceptible to rapid metabolism by cytochrome P450 enzymes.

One particularly interesting aspect of 2-(1-ethynylcyclopropyl)phenol is its potential for developing prodrugs. The ethynyl group can be readily converted into other functional groups under specific conditions, allowing for the creation of prodrugs that release active metabolites in vivo. This approach could enhance bioavailability or target delivery to specific tissues or organs.

The future directions for research on 2-(1-ethynylcyclopropyl)phenol are multifaceted. Further structural optimization will be essential to improve potency and selectivity while minimizing toxic side effects. Additionally, exploring its mechanism of action will provide deeper insights into how it interacts with biological targets and could guide the development of related compounds.

Collaborative efforts between synthetic chemists and biologists will be crucial in advancing this field. By combining expertise in organic synthesis with cutting-edge techniques in drug discovery and molecular biology, researchers can accelerate the translation of basic research findings into clinical applications.

In conclusion,2-(1-ethynylcyclopropyl)phenol (CAS No. 2228934-63-0) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features offer opportunities for designing compounds with enhanced biological activity and improved pharmacokinetic profiles. As research continues to uncover new applications for this compound and its derivatives,2-(1-ethynylcyclopropyl)phenol is poised to play an important role in future drug development efforts.